Cas no 1805556-46-0 (5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde
• CAS No: 1805556-46-0
• MF: C₈H₅BrF₂INO
• MW: 375.936680555344
• CID: 4895168
• Update Time: 2025-06-08

5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrF2INO/c9-1-4-2-13-8(12)5(3-14)6(4)7(10)11/h2-3,7H,1H2
• InChI Key： WHSGZFXUDCALBC-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(C(F)F)=C(C=N1)CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde

Professional Introduction to 5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde (CAS No. 1805556-46-0)

5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde (CAS No. 1805556-46-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both bromomethyl and difluoromethyl substituents, along with an iodopyridine core and a carboxaldehyde functional group, making it a versatile building block for drug discovery and development.

The significance of this compound lies in its ability to undergo a variety of chemical transformations, which are essential for constructing complex molecular architectures. The presence of the bromomethyl group allows for nucleophilic substitution reactions, while the difluoromethyl moiety enhances metabolic stability and lipophilicity, key factors in pharmaceutical design. Additionally, the iodopyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely employed in medicinal chemistry.

In recent years, 5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde has been utilized in several innovative research projects aimed at developing novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's structural features enable the creation of molecules that can selectively target specific enzymatic pathways, thereby minimizing side effects and improving patient outcomes.

One notable application of this compound is in the development of antiviral agents. The carboxaldehyde group can be converted into esters or amides, which are common pharmacophores in antiviral drugs. Furthermore, the iodine atom on the pyridine ring facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents that can enhance binding affinity to viral targets. Recent publications have highlighted its role in synthesizing inhibitors of viral proteases and polymerases, contributing to the fight against emerging infectious diseases.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to improve their pharmacokinetic properties. The difluoromethyl group in 5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde not only enhances lipophilicity but also contributes to metabolic stability by resisting degradation pathways such as oxidation. This feature has been particularly valuable in designing long-acting drugs that require fewer dosing regimens. Moreover, fluorinated compounds often exhibit improved binding interactions with biological targets due to their ability to mimic hydrophobic environments and increase electron density.

The bromomethyl group presents another layer of versatility, enabling the formation of carbon-carbon bonds through SNAr (nucleophilic aromatic substitution) reactions. This reactivity has been leveraged in constructing heterocyclic scaffolds that are prevalent in many bioactive molecules. Researchers have utilized this compound to synthesize derivatives with potential applications in central nervous system disorders, where precise molecular targeting is essential for efficacy.

The synthesis of 5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, the introduction of bromo and iodo substituents followed by functional group manipulation allows for a high degree of structural control. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize yields and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde (CAS No. 1805556-46-0) is a cornerstone compound in modern drug discovery and chemical synthesis. Its unique structural attributes enable a wide range of chemical modifications, making it indispensable for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is poised to grow even further.